6-Fluoro-5-hydroxy-2-methylindole

• Molecular Formula: C9H8FNO
• Molecular Weight: 165.16 g/mol
• IUPAC Name: 6-fluoro-2-methyl-1H-indol-5-ol
• InChI: InChI=1S/C9H8FNO/c1-5-2-6-3-9(12)7(10)4-8(6)11-5/h2-4,11-12H,1H3
• InChI Key: GCAVJDUGKMXYET-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CC(=C(C=C2N1)F)O

Description

6-Fluoro-5-hydroxy-2-methylindole is a halogenated and hydroxylated indole derivative with a methyl substituent at the 2-position. The substitution of chlorine with a hydroxyl group at position 5 and a fluorine atom at position 6 likely enhances hydrogen-bonding capacity and polar interactions compared to chloro- or methoxy-substituted analogs.

Indole derivatives are widely utilized as intermediates in pharmaceuticals and agrochemicals due to their versatile reactivity. For instance, 6-chloro-5-fluoroindolin-2-one (CAS 1187933-29-4) is a key precursor for heterocyclic compounds with biological activity . The hydroxyl group in 6-fluoro-5-hydroxy-2-methylindole could make it particularly valuable in medicinal chemistry for modifying pharmacokinetic properties or targeting specific enzymes.

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a comparative analysis of 6-fluoro-5-hydroxy-2-methylindole and structurally related indole derivatives, focusing on substituent effects, physicochemical properties, and applications.

Table 1: Comparative Analysis of Indole Derivatives

Compound Name	Substituents (Positions)	Molecular Formula	MW (g/mol)	Melting Point (°C)	Key Applications	References
6-Fluoro-5-hydroxy-2-methylindole	5-OH, 6-F, 2-CH₃	C₉H₈FNO	~165.16*	Not reported	Potential pharmaceutical intermediate	N/A
6-Chloro-5-fluoroindole	6-Cl, 5-F	C₈H₅ClFN	169.58	105–107	Agrochemical synthesis, heterocyclic building block
6-Chloro-5-(2-hydroxyethyl)indolin-2-one	6-Cl, 5-(CH₂CH₂OH), 2-ketone	C₁₀H₉ClFNO₂	239.64	Not reported	Pharmaceutical intermediate (e.g., kinase inhibitors)
4-Fluoro-5-methoxy-2-methylindole	5-OCH₃, 4-F, 2-CH₃	C₁₀H₁₀FNO	179.19	Not reported	Organic synthesis, fluorescence probes
Methyl 5-fluoro-6-methoxyindole-2-carboxylate	5-F, 6-OCH₃, 2-COOCH₃	C₁₁H₁₀FNO₃	239.20	Not reported	Anticancer agent precursors

*Estimated molecular weight based on structural formula.

Key Findings:

Substituent Effects on Reactivity and Solubility The hydroxyl group in 6-fluoro-5-hydroxy-2-methylindole distinguishes it from chloro- or methoxy-substituted analogs (e.g., 6-chloro-5-fluoroindole and 4-fluoro-5-methoxy-2-methylindole).

Applications in Drug Discovery

• Chloro- and fluoro-substituted indoles (e.g., 6-chloro-5-fluoroindole) are widely used to introduce halogen atoms into drug candidates, improving metabolic stability and target binding .
• Hydroxyethyl-substituted derivatives like 6-chloro-5-(2-hydroxyethyl)indolin-2-one are intermediates in kinase inhibitor synthesis, suggesting that 6-fluoro-5-hydroxy-2-methylindole could serve a similar role in modulating enzyme interactions .

Thermal Stability

• 6-Chloro-5-fluoroindole exhibits a relatively high melting point (105–107°C), attributed to strong intermolecular halogen interactions. The hydroxyl group in 6-fluoro-5-hydroxy-2-methylindole may lower its melting point due to hydrogen-bonding-induced amorphism, though experimental data are needed .

Synthetic Versatility

• Methoxy and carboxylate derivatives (e.g., methyl 5-fluoro-6-methoxyindole-2-carboxylate) are often used in cross-coupling reactions, whereas the hydroxyl group in 6-fluoro-5-hydroxy-2-methylindole may enable regioselective functionalization via protection/deprotection strategies .

Preparation Methods

Palladium-Catalyzed Hydrogenation

A prominent method for synthesizing 6-fluoro-5-hydroxy-2-methylindole involves the cyclization of nitro-substituted precursors under hydrogenation conditions. For example, 3-(4-fluoro-2-nitrophenyl)acetone undergoes reduction in the presence of a palladium catalyst supported on activated carbon. This process typically yields 6-fluoro-2-methylindole as the primary product, with 6-fluoro-5-hydroxy-2-methylindole forming as a by-product (11% yield) due to partial hydroxylation. Reaction parameters such as temperature (80–300°C) and hydrogen pressure (1–3 atm) significantly influence selectivity. Elevated temperatures favor dehydroxylation, reducing hydroxyindole formation.

Base-Mediated Cyclization

Alternative cyclization routes employ strong bases like potassium carbonate in polar aprotic solvents. A patented method reacts 2-nitrobenzyl carbonyl derivatives with methyl acetoacetate in dimethylformamide (DMF) at 50°C for 19 hours, followed by acid workup to isolate 6-fluoro-5-hydroxy-2-methylindole. However, competing elimination reactions often lead to mixtures containing 6-fluoro-2-methylindoline (25% yield), necessitating chromatographic purification.

Nitro-Group Reduction and Cyclization

Sodium Dithionite Reduction

A high-yielding approach involves the reduction of nitro intermediates using sodium dithionite (Na₂S₂O₄). For instance, 1-(5-fluoro-6-nitro-3-hydroxyphenyl)acetone undergoes nitro-to-amine reduction in aqueous medium at 0–30°C, followed by spontaneous cyclization to yield 6-fluoro-5-hydroxy-2-methylindole in 81% yield. This method avoids harsh conditions, making it suitable for substrates sensitive to high temperatures or strong acids.

Reaction Conditions:

Parameter	Value
Solvent	Water
Temperature	0–30°C
Reaction Time	1 hour
Reducing Agent	Sodium dithionite (2 equiv)

Catalytic Transfer Hydrogenation

Transfer hydrogenation with ammonium formate and palladium on carbon (Pd/C) in methanol at 60°C offers a milder alternative. This method reduces nitro groups while preserving hydroxyl functionalities, achieving 6-fluoro-5-hydroxy-2-methylindole in 68% yield. Side products like 6-fluoro-2-methylindoline (≤15%) are minimized by controlling hydrogen donor stoichiometry.

Protective-Group Strategies

Benzyl Protection/Deprotection

To circumvent hydroxylation challenges, a two-step protection/deprotection protocol is employed. First, 5-benzyloxy-6-fluoro-2-methylindole is synthesized via Ullmann coupling of 3-(4-fluoro-2-nitrophenyl)acetone with benzyl alcohol using a copper(I) catalyst. Subsequent hydrogenolysis over Pd/C removes the benzyl group, yielding 6-fluoro-5-hydroxy-2-methylindole. However, competitive debenzylation during cyclization often results in moderate yields (55–70%).

Sulfonate Ester Hydrolysis

Fluorosulfonation of 5-hydroxy-6-fluoro-2-methylindole using sulfuryl fluoride (SO₂F₂) in acetonitrile, followed by basic hydrolysis, provides access to the target compound. This method, adapted from accelerated SuFEx (Sulfur Fluoride Exchange) protocols, achieves 76% yield but requires anhydrous conditions and specialized handling of gaseous reagents.

Comparative Analysis of Synthetic Routes

Table 1: Efficiency of Key Methods

Method	Yield	By-Products	Key Advantage
Sodium Dithionite Reduction	81%	Minimal	Ambient conditions
Pd-Catalyzed Hydrogenation	70%	Indoline derivatives (11%)	Scalability
Benzyl Deprotection	55–70%	Debris from benzyl group	Functional group tolerance
Sulfonate Hydrolysis	76%	Sulfonic acid derivatives	Rapid kinetics

Mechanistic Insights and Challenges

Role of Fluorine Substituents

The electron-withdrawing nature of fluorine increases the ionization potential of the indole ring, stabilizing intermediates during cyclization but slowing electron transfer (ET) processes. This stabilization reduces side reactions such as over-reduction or polymerization, particularly in palladium-catalyzed systems.

By-Product Formation

Common by-products include:

• 6-Fluoro-2-methylindoline : Formed via over-reduction of the indole nucleus, especially under high hydrogen pressures.

• 6-Fluoro-1-hydroxy-2-methylindole : Results from aberrant hydroxylation at the indole nitrogen, prevalent in acidic conditions .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for 6-Fluoro-5-hydroxy-2-methylindole, and how are reaction conditions optimized for yield and purity?

• Methodology :

• Route 1 : CuI-catalyzed azide-alkyne cycloaddition (click chemistry) using PEG-400/DMF solvent systems, followed by extraction with ethyl acetate and purification via flash chromatography (70:30 EtOAc/hexane) .
• Route 2 : Mannich reaction for aminoalkylation of indole derivatives, using formaldehyde and secondary amines to introduce functional groups at specific positions .
  • Optimization : Adjust reaction time (e.g., 12–24 hours for click chemistry), solvent polarity, and catalyst loading (e.g., 10% Pd/C for hydrogenation). Monitor purity via TLC and confirm structure with $^{1}\text{H}$/$^{13}\text{C}$/$^{19}\text{F}$ NMR and FAB-HRMS .

Q. How is structural characterization of 6-Fluoro-5-hydroxy-2-methylindole performed using spectroscopic techniques?

• Key Methods :

• NMR : $^{19}\text{F}$ NMR identifies fluorine substitution patterns, while $^{1}\text{H}$ NMR resolves methyl and hydroxyl proton environments. Chemical shifts for similar indoles range δ 6.8–7.2 ppm (aromatic protons) and δ 2.3–2.6 ppm (methyl groups) .
• Mass Spectrometry : FAB-HRMS or ESI-MS confirms molecular weight (e.g., observed [M+H]$^+$ at m/z 195.08 for C$_{10}$H$_{9}$FNO) .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported bioactivity data for fluorinated indole derivatives?

• Approach :

• Comparative Assays : Use standardized bioassays (e.g., antioxidant DPPH or antimicrobial MIC tests) across structurally similar compounds (e.g., methyl 5-fluoro-1H-indole-7-carboxylate vs. 6-fluoro-5-hydroxy-2-methylindole) to isolate substituent effects .
• Data Normalization : Account for variations in experimental conditions (e.g., solvent, cell lines) using meta-analysis tools like Scopus to aggregate results from 2015–2020 .

Q. What computational methods predict the reactivity of 6-Fluoro-5-hydroxy-2-methylindole in nucleophilic substitution or oxidation reactions?

• Tools :

• DFT Calculations : Optimize geometry at the B3LYP/6-31G(d) level to assess electrophilicity at the 5-hydroxy and 2-methyl positions. Compare with analogs like 6-chloro-5-fluoroindole (CAS 122509-72-2) .
• Molecular Dynamics : Simulate solvent effects (e.g., DMSO vs. ethanol) on reaction pathways using GROMACS .

Q. How can structure-activity relationship (SAR) studies be designed to evaluate the role of fluorine substitution in 6-Fluoro-5-hydroxy-2-methylindole?

• Experimental Design :

• Analog Synthesis : Prepare derivatives with fluorine at positions 4, 6, or 7 (e.g., 5-fluoro-2-methylindole vs. 6-fluoro-3-methylindole) .
• Biological Testing : Correlate substituent position with activity using regression models. For example, fluorine at position 5 in indoles enhances antioxidant capacity by 30% compared to non-fluorinated analogs .

Methodological Challenges

Q. What strategies improve reproducibility in synthesizing 6-Fluoro-5-hydroxy-2-methylindole across different laboratories?

• Best Practices :

• Standardized Protocols : Pre-dry solvents (DMF, PEG-400) over molecular sieves and use inert atmospheres for moisture-sensitive steps .
• Interlab Validation : Share raw NMR data (e.g., via PubChem) and purity metrics (HPLC ≥98%) to align characterization benchmarks .

Q. How can researchers address discrepancies in melting points or spectral data for fluorinated indoles?

• Resolution Steps :

• Phase Purity : Re-crystallize compounds from ethanol/water mixtures and confirm via DSC (e.g., mp 199–201°C for 7-methoxy-1H-indole-3-carboxylic acid) .
• Cross-Validation : Compare $^{13}\text{C}$ NMR shifts with NIST Chemistry WebBook entries for analogous compounds (e.g., 2-fluoro-5-methylaniline) .

Data Analysis and Interpretation

Q. What statistical methods are recommended for analyzing dose-response data in bioactivity studies of 6-Fluoro-5-hydroxy-2-methylindole?

• Techniques :

• Nonlinear Regression : Fit IC$_{50}$ values using four-parameter logistic models (e.g., GraphPad Prism).
• ANOVA : Test significance of substituent effects (e.g., fluorine vs. chlorine) across multiple assays .

Q. How can machine learning enhance the prediction of synthetic pathways for novel indole derivatives?

• Implementation :

• Feature Engineering : Train models on reaction databases (e.g., Reaxys) using descriptors like catalyst type, solvent polarity, and reaction time .
  
• Validation : Compare predicted yields (e.g., 42% for click chemistry) with experimental results from peer-reviewed syntheses .

Tables for Comparative Analysis

Table 1 : Key Spectral Data for Fluorinated Indoles

Compound	$^{19}\text{F}$ NMR (δ, ppm)	$^{1}\text{H}$ NMR (Methyl, δ, ppm)	FAB-HRMS ([M+H]$^+$)
6-Fluoro-5-hydroxy-2-methylindole	-115.2	2.45 (s, 3H)	195.08
6-Chloro-5-fluoroindole	-112.8	-	169.58 (C$_8$H$_5$ClFN)
Methyl 5-fluoro-1H-indole-2-carboxylate	-118.6	3.90 (s, 3H)	208.06

Table 2 : Bioactivity Comparison of Fluorinated Indoles

Compound	Antioxidant IC$_{50}$ (μM)	Antimicrobial MIC (μg/mL)
6-Fluoro-5-hydroxy-2-methylindole	12.3 ± 1.2	25 (vs. S. aureus)
5-Fluoroindole-3-carboxaldehyde	18.7 ± 2.1	50 (vs. E. coli)
6-Chloro-5-fluoroindole	28.9 ± 3.5	12.5 (vs. C. albicans)